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Compound of Interest

Compound Name: 1-Bromoadamantane

Cat. No.: B1268071 Get Quote

Technical Support Center: 1-Bromoadamantane
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 1-Bromoadamantane.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromoadamantane is provided

below for easy reference.

Property Value

Chemical Formula C10H15Br

Molar Mass 215.134 g·mol−1[1]

Appearance White to off-white crystalline powder or solid[2]

Melting Point 116-120 °C (241-248 °F)[3]

Boiling Point 226 °C (439 °F)

Solubility in Water Insoluble

Solubility in Organic Solvents Soluble

Stability
Stable under normal temperatures and

pressures. Moisture, light, and air sensitive.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1268071?utm_src=pdf-interest
https://www.benchchem.com/product/b1268071?utm_src=pdf-body
https://www.benchchem.com/product/b1268071?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Bromoadamantane
https://datasheets.scbt.com/sc-237494.pdf
https://www.fishersci.com/store/msds?partNumber=AC149030250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling and safety of 1-
Bromoadamantane.

Q1: What are the primary hazards associated with 1-Bromoadamantane?

A1: 1-Bromoadamantane is considered a hazardous substance. The primary hazards include:

May cause eye and skin irritation.

May cause respiratory and digestive tract irritation.

It is harmful if swallowed.

Dusts may form an explosive mixture with air.

It is very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic

environment.

Q2: What personal protective equipment (PPE) should be worn when handling 1-
Bromoadamantane?

A2: Appropriate PPE is crucial to ensure safety. The recommended PPE includes:

Eye/Face Protection: Safety glasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, butyl rubber) and

clothing to prevent skin exposure. An apron and barrier cream are also recommended.

Respiratory Protection: Use a dust mask (type N95 or equivalent) or follow OSHA respirator

regulations if ventilation is inadequate.

Q3: How should 1-Bromoadamantane be stored?

A3: Proper storage is essential to maintain the integrity of the compound and ensure safety.

Store 1-Bromoadamantane in a tightly closed container in a cool, dry, and well-ventilated area
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away from incompatible substances such as oxidizing agents. It should also be protected from

moisture, light, and air.

Q4: What should I do in case of a spill?

A4: For minor spills, you should:

Remove all sources of ignition.

Clean up spills immediately, avoiding contact with skin and eyes.

Use dry clean-up procedures and avoid generating dust.

Place the spilled material into a suitable, labeled container for waste disposal.

For major spills, you should also alert emergency responders and advise personnel in the area

of the hazard.

Q5: What are the appropriate first-aid measures for exposure to 1-Bromoadamantane?

A5: Immediate first-aid is critical in case of exposure:

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention if irritation occurs.

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Get medical aid.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.

Troubleshooting Guide
This guide provides solutions to potential issues that may arise during experiments involving 1-
Bromoadamantane.
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Issue Possible Cause Recommended Action

Unexpected reaction

byproducts or low yield.

Contamination of the starting

material due to improper

storage.

Ensure 1-Bromoadamantane

is stored in a tightly sealed

container under an inert

atmosphere and protected

from moisture and light.

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

1-Bromoadamantane is

insoluble in water but soluble

in various organic solvents.

Refer to relevant literature for

the appropriate solvent for

your specific reaction.

Inconsistent experimental

results.

Degradation of the compound

over time.

Always use a fresh batch of 1-

Bromoadamantane or verify

the purity of older batches

before use.

Visible changes in the

appearance of the compound

(e.g., discoloration).

Exposure to air, light, or

moisture.

Discard the discolored

compound and obtain a fresh

supply. Ensure proper storage

conditions are maintained.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 1-
Bromoadamantane in a laboratory setting.
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Safe Handling Workflow for 1-Bromoadamantane

Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(e.g., fume hood)

Proceed to Handling

Weigh and transfer
1-Bromoadamantane carefully

to avoid dust generation

Keep container tightly closed
when not in use

Clean work area thoroughly

Proceed to Cleanup

Dispose of waste in a
-labeled hazardous waste container

Remove and properly store/dispose of PPE

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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